1-(4-(2,3-Dichlorophenyl)piperazin-1-yl)-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)ethanone

• IUPAC Name: 1-[4-(2,3-dichlorophenyl)piperazin-1-yl]-2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]ethanone
• InChI: InChI=1S/C19H18Cl2N6OS/c20-14-3-1-4-15(17(14)21)26-7-9-27(10-8-26)16(28)11-13-12-29-19(24-13)25-18-22-5-2-6-23-18/h1-6,12H,7-11H2,(H,22,23,24,25)
• InChI Key: PJMVUBOGAXMLFL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C(=CC=C2)Cl)Cl)C(=O)CC3=CSC(=N3)NC4=NC=CC=N4
• Molecular Formula: C19H18Cl2N6OS
• Molecular Weight: 449.4 g/mol
• CAS No.: 1226458-08-7

Description

This compound features a 2,3-dichlorophenyl-substituted piperazine moiety linked via an ethanone bridge to a thiazole ring bearing a pyrimidin-2-ylamino group. Its structural design combines key pharmacophoric elements: the arylpiperazine scaffold is associated with affinity for serotonin (5-HT) and dopamine (D2) receptors, while the thiazol-pyrimidine moiety may enhance selectivity or modulate pharmacokinetic properties.

Biological Activity

1-(4-(2,3-Dichlorophenyl)piperazin-1-yl)-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)ethanone is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities, particularly in anticancer and neuropharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{18}\text{H}_{19}\text{Cl}_2\text{N}_5\text{OS}$$

Molecular Weight: 400.34 g/mol

Key Functional Groups:

• Piperazine ring
• Thiazole moiety
• Pyrimidine derivative

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets within cells. The piperazine group is known for its role in modulating neurotransmitter systems, while the thiazole and pyrimidine components may contribute to its anticancer properties by targeting specific kinases and enzymes involved in cell proliferation and survival.

Key Mechanisms:

• Inhibition of PARP1 Activity:
  • Studies indicate that derivatives of this compound exhibit significant inhibition of PARP1, an enzyme involved in DNA repair mechanisms. This inhibition can lead to increased sensitivity of cancer cells to chemotherapy agents by preventing effective DNA repair .
• Antiproliferative Effects:
  • In vitro assays have demonstrated that certain analogs of this compound show promising antiproliferative activity against various cancer cell lines, including breast and colorectal cancers. For instance, compounds derived from similar structures have shown IC50 values as low as 18 μM against human breast cancer cells .

Biological Activity Data

The following table summarizes the biological activity findings for 1-(4-(2,3-Dichlorophenyl)piperazin-1-yl)-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)ethanone and its derivatives:

Compound	Cell Line Tested	IC50 (μM)	Mechanism of Action
1	HOP-92 (NSCLC)	10	Cytostatic activity
2	HCT-116 (Colorectal)	40.87	Antiproliferative
3	SK-BR-3 (Breast)	46.14	Antiproliferative
4	MCF7 (Breast)	18	PARP1 inhibition

Case Studies

Several case studies have been conducted to evaluate the efficacy and safety profile of this compound:

• In Vivo Studies:
  • In animal models, derivatives similar to this compound have shown reduced tumor growth rates when administered alongside standard chemotherapy regimens. The combination therapy significantly enhanced survival rates compared to controls.
• Clinical Relevance:
  • A recent study highlighted the potential use of this compound in patients with resistant forms of breast cancer. The study reported that patients treated with a regimen including this compound showed a marked decrease in tumor size over a treatment period .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Arylpiperazine Derivatives with Biphenyl Moieties

• 1-(Biphenyl-4-yl)-2-[4-(2,3-dichlorophenyl)-piperazin-1-yl]ethanone (3k) Structure: Retains the 2,3-dichlorophenyl-piperazine group but replaces the thiazol-pyrimidine with a biphenyl-ethanone. Activity: Exhibits potent anti-dopaminergic and anti-serotonergic activity, with lower catalepsy induction compared to typical antipsychotics. This is attributed to balanced receptor affinity and favorable brain/blood partition coefficients (QPlogBB) . QSAR Insights: Electron affinity (EA) and QPlogBB correlate with antidopaminergic activity, suggesting that electron-withdrawing groups (e.g., Cl) enhance receptor interactions .

Thiazole-Containing Piperazine Derivatives

• Ethyl 2-(4-((2-(4-(3-(3-chloro-4-fluorophenyl)ureido)phenyl)thiazol-4-yl)methyl)piperazin-1-yl)acetate (10c) Structure: Features a thiazole ring linked to a piperazine via a methyl group, with a ureido-phenyl substituent. Synthesis: High yields (90.4%) and molecular weight (532.2 g/mol) suggest efficient synthesis and moderate solubility . Key Difference: The absence of a pyrimidinylamino group may reduce π-π stacking interactions with receptors compared to the target compound .

Piperazinyl-imidazole Derivatives

• 1-[4-(2,3-Dichlorophenyl)piperazin-1-yl]-2-(5-methyl-2-nitro-1H-imidazol-1-yl)ethanone (NJ-1) Structure: Shares the 2,3-dichlorophenyl-piperazine group but substitutes the thiazol-pyrimidine with a nitroimidazole. Implications: Nitro groups may introduce redox activity or metabolic instability, whereas the pyrimidinylamino group in the target compound could improve metabolic stability .

Structural and Pharmacokinetic Comparison Table

Compound Name	Substituents (Piperazine)	Core Structure (Ethanone-linked)	Molecular Weight (g/mol)	Key Pharmacokinetic Parameters	Biological Activity
Target Compound	2,3-Dichlorophenyl	Thiazol-pyrimidine	Not reported	Likely high QPlogBB (predicted)	Potential antipsychotic (inferred)
3k	2,3-Dichlorophenyl	Biphenyl	~400 (estimated)	QPlogBB: 0.65; EA: -1.2 eV	Anti-dopaminergic, low catalepsy
10c	Unsubstituted	Thiazole-ureido-phenyl	532.2	Not reported	Antibacterial/antitumor (inferred)
NJ-1	2,3-Dichlorophenyl	Nitroimidazole	~420 (estimated)	Potential metabolic instability	Antipsychotic (inferred)

Mechanistic and Computational Insights

• Electron Affinity (EA) : The 2,3-dichlorophenyl group in the target compound likely enhances EA, promoting interactions with dopamine D2 receptors .
• QPlogBB : Analog 3k’s favorable QPlogBB (0.65) suggests the target compound may similarly cross the blood-brain barrier efficiently .
• Docking Studies : Biphenyl analogs show strong homology with human D2 receptors; the thiazol-pyrimidine group in the target compound may introduce unique hydrogen-bonding interactions with serine residues in the receptor pocket .